4-(4-chlorophenyl)-3-phenyl-2(5H)-furanone

• Molecular Formula: C16H11ClO2
• Molecular Weight: 270.71 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-4-phenyl-2H-furan-5-one
• InChI: InChI=1S/C16H11ClO2/c17-13-8-6-11(7-9-13)14-10-19-16(18)15(14)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key: JXLGIKDMRFJFHY-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=O)O1)C2=CC=CC=C2)C3=CC=C(C=C3)Cl

Description

4-(4-chlorophenyl)-3-phenyl-2(5H)-furanone is a useful research compound. Its molecular formula is C16H11ClO2 and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-bromine-1-(4-chlorophenyl)-ethanone (2, 102.6 g, 0.44 mol) and potassium phenylacetate (1, 104.5 g, 0.6 mol) are heated to 80° C. in dimethyl formamide (600 mL) while being stirred for 4 hours and are then cooled. After the addition of water (1 L), chloroform is used for extraction (3 times 300 mL), and the chloroform extract is washed with water and then dried (Na2SO4) and concentrated to dryness. For crystallization, diisopropyl ether is added (500 mL) and the crystals, which are formed in the cold [and have] a melting point of 111-113° C., are collected (yield 92 g, 78% with reference to 2).